molecular formula C18H15N3O2S B5680326 N-(7-methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide

N-(7-methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide

Cat. No. B5680326
M. Wt: 337.4 g/mol
InChI Key: DOUGIOHEMRACJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(7-methoxy-4,5-dihydronaphtho[1,2-d][1,3]thiazol-2-yl)nicotinamide, commonly known as MN-64, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

MN-64 acts as a selective antagonist of the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely distributed in the central nervous system. By binding to and blocking the α7 nAChR, MN-64 modulates the release of neurotransmitters such as dopamine and acetylcholine, leading to its observed effects on neuronal function.
Biochemical and Physiological Effects
MN-64 has been shown to have a range of biochemical and physiological effects, depending on the specific area of research. In neuroscience, MN-64 has been found to modulate the release of neurotransmitters such as dopamine and acetylcholine, leading to changes in neuronal activity. In cancer research, MN-64 has been shown to inhibit the growth of cancer cells, potentially through the modulation of calcium signaling pathways.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MN-64 for lab experiments is its selectivity for the α7 nAChR, which allows for specific modulation of this receptor without affecting other neurotransmitter receptors. However, one limitation of MN-64 is its relatively low potency, which can make it difficult to achieve desired effects at lower concentrations.

Future Directions

There are several potential future directions for research on MN-64, including further investigation of its effects on neurotransmitter release and neuronal function, as well as its potential applications in cancer research. Additionally, there is potential for the development of more potent and selective MN-64 analogs, which could further enhance its utility as a research tool and potential therapeutic agent.
Conclusion
In summary, MN-64 is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. Its selectivity for the α7 nAChR makes it a valuable tool for investigating the function of this receptor and its potential role in various diseases. While there are some limitations to its use in lab experiments, MN-64 remains a promising compound for future research and development.

Synthesis Methods

MN-64 is synthesized through a multi-step process involving the reaction of 4,5-dihydronaphtho[1,2-d][1,3]thiazole-7-carboxylic acid with nicotinoyl chloride in the presence of a base. The resulting product is then subjected to methylation using dimethyl sulfate to obtain MN-64.

Scientific Research Applications

MN-64 has been extensively studied for its potential applications in various areas of scientific research. One of the primary applications of MN-64 is in the field of neuroscience, where it has been used as a tool to study the function of certain neurotransmitter receptors. MN-64 has also been investigated for its potential use in cancer research, where it has shown promising results in inhibiting the growth of cancer cells.

properties

IUPAC Name

N-(7-methoxy-4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)pyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O2S/c1-23-13-5-6-14-11(9-13)4-7-15-16(14)20-18(24-15)21-17(22)12-3-2-8-19-10-12/h2-3,5-6,8-10H,4,7H2,1H3,(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DOUGIOHEMRACJG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC2=C(C=C1)C3=C(CC2)SC(=N3)NC(=O)C4=CN=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

337.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.